Cas no 108368-14-5 (1H-Isoindole-1,3(2H)-dione,2-[5-(4-aminophenoxy)pentyl]-4-nitro-)

• Product Name: 1H-Isoindole-1,3(2H)-dione,2-[5-(4-aminophenoxy)pentyl]-4-nitro-
• CAS No: 108368-14-5
• MF: C₁₉H₁₉N₃O₅
• MW: 369.371264696121
• CID: 162209
• PubChem ID: 3065541
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione,2-[5-(4-aminophenoxy)pentyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-[5-(4-aminophenoxy)pentyl]-4-nitro-
• 2-[5-(4-aminophenoxy)pentyl]-4-nitroisoindole-1,3-dione
• 2-[5-(4-Amino-phenoxy)-pentyl]-4-nitro-isoindolin-1,3-dion
• 2-[5-(4-amino-phenoxy)-pentyl]-4-nitro-isoindoline-1,3-dione
• AC1MI9YL
• amp
• B 3693
• BRN 0345251
• LS-109429
• M &amp
• M B 3693
• N-(5-(p-Aminophenoxy)pentyl)-3-nitrophthalimide
• Phthalimide, N-(5-(p-aminophenoxy)pentyl)-3-nitro-
• M & B 3693
• 108368-14-5
• DTXSID50148527
• 4-21-00-05418 (Beilstein Handbook Reference)
• AKOS040753550

• Inchi： 1S/C19H19N3O5/c20-13-7-9-14(10-8-13)27-12-3-1-2-11-21-18(23)15-5-4-6-16(22(25)26)17(15)19(21)24/h4-10H,1-3,11-12,20H2
• InChI Key： WBZJKYNNAPSHBQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCCCCN1C(C2C=CC=C(C=2C1=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 369.13257
• Monoisotopic Mass: 369.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.357
• Boiling Point: 599.6°Cat760mmHg
• Flash Point: 316.4°C
• Refractive Index: 1.638
• PSA: 115.77
• LogP: 4.06460